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Compound of Interest

Compound Name: 2-Sec-butoxybenzaldehyde

Cat. No.: B1288657

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Sec-butoxybenzaldehyde is a versatile aromatic aldehyde that serves as a key ingredient in
the formulation of fine fragrances and scented consumer products.[1] Its molecular structure,
featuring a benzaldehyde core with a secondary butoxy group at the ortho position, contributes
to a unique and desirable aromatic profile.[1] This document provides detailed application notes
and experimental protocols for the effective use of 2-Sec-butoxybenzaldehyde in fragrance
creation, including its olfactory characteristics, performance data, and evaluation
methodologies.

Chemical Structure:
Caption: Chemical structure of 2-Sec-butoxybenzaldehyde.

Physicochemical and Organoleptic Properties

A summary of the key physicochemical and olfactory properties of 2-Sec-
butoxybenzaldehyde is presented in Table 1. Understanding these properties is crucial for its
effective incorporation into fragrance formulations.

Table 1: Physicochemical and Olfactory Profile of 2-Sec-butoxybenzaldehyde
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Property Value Reference
Chemical Formula C11H1402 [1]

Molecular Weight 178.23 g/mol [1]

CAS Number 22921-59-1 [1]

Appearance Colorless to pale yellow liquid [1]

Odor Type Aromatic, Aldehydic General knowledge

Odor Description

Sweet, floral, slightly fruity with
a nutty, almond-like undertone,
and a hint of a green, watery

character.

Inferred from related alkoxy

benzaldehydes

Volatility

Top to Middle Note

General knowledge

Purity

> 95% (as per typical

commercial grade)

[1]

Storage

Store in a cool, dry, well-
ventilated area away from light

and oxidizing agents.

General chemical safety

guidelines

Application in Fragrance Formulations

2-Sec-butoxybenzaldehyde is a valuable modifier in a variety of fragrance types, where it can
be used to impart brightness, lift, and a unique floral-gourmand character. Due to their potency,
aromatic aldehydes are typically used in small quantities to achieve the desired effect without
overpowering the composition.

Recommended Use Levels

The optimal concentration of 2-Sec-butoxybenzaldehyde will vary depending on the desired
outcome and the other components of the fragrance. Table 2 provides general guidelines for its
use in different fragrance applications.

Table 2: Recommended Use Levels of 2-Sec-butoxybenzaldehyde in Fragrance Concentrates
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Recommended .
Fragrance Type . Olfactory Contribution
Concentration (% wiw)

) Enhances naturalness, adds a
Floral (e.g., White Floral,

0.1-15 watery, dewy freshness, and a
Rose) .
subtle fruity nuance.
Boosts sweetness and
_ provides a realistic, juicy fruit
Fruity (e.g., Cherry, Alimond) 0.2-2.0 ) ) )
character with a marzipan-like
depth.
Lends a creamy, nutty
Gourmand (e.g., Vanilla, Nutty) 0.5-3.0 complexity and a sophisticated
sweetness.
Adds a bright, aldehydic lift to
Oriental / Spicy 0.1-1.0 the top notes and

complements spicy accords.

_ Acts as a modifier to create
Fine Fragrance (Eau de ) )
) 0.05-25 unique signature accords and
Parfum/Toilette) )
enhance the overall radiance.

) Provides a pleasant aroma
Functional Products (e.g., _ _ _
) 0.01-0.5 that is stable in various product
Soaps, Lotions)
bases.

Note: These are starting recommendations. The final concentration should be determined
through iterative formulation and sensory evaluation.

Blending Synergies

2-Sec-butoxybenzaldehyde demonstrates excellent synergy with a range of other fragrance
materials:

o Floral Notes: lonones (violet), Linalool (fresh floral), Hedione® (jasmine), Rose Oxides.

» Fruity Notes: Benzaldehyde (bitter almond, cherry), Aldehyde C-16 (strawberry), Raspberry
Ketone.
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e Gourmand Notes: Vanillin, Ethyl Maltol, Coumarin, Heliotropine.
o Woody & Musky Notes: Iso E Super®, Sandalwood derivatives, Galaxolide®.

Experimental Protocols

The following protocols outline standard methodologies for the evaluation of 2-Sec-
butoxybenzaldehyde in fragrance formulations.

Protocol for Sensory Evaluation: Triangle Test

The triangle test is a discriminative method used to determine if a sensory difference exists
between two samples.

Objective: To determine if the addition of 2-Sec-butoxybenzaldehyde at a specific
concentration creates a perceivable difference in a fragrance blend.

Materials:

Fragrance base (control).

Fragrance base with a specified concentration of 2-Sec-butoxybenzaldehyde (test sample).

Smelling strips.

Glass vials for sample presentation.

Panel of at least 15 trained sensory assessors.

Well-ventilated, odor-free evaluation booths.
Procedure:

o Prepare three coded samples for each panelist: two will be the control and one will be the
test sample, or two will be the test sample and one will be the control. The order of
presentation should be randomized for each panelist.

e Dip smelling strips into each coded sample to a depth of 1 cm.
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e Present the three smelling strips to each panelist.

e Instruct panelists to sniff each strip from left to right.

o Ask panelists to identify the sample that is different from the other two.
» Record the responses.

» Analyze the results statistically using a binomial test to determine if the number of correct
identifications is significantly greater than what would be expected by chance.

Sample Preparation

9 Data Analysi:
Prepare Test Sample Evaluation t alysis

GBase + Z-Sec-butuxybenzaldehyde));

By Present 3 Coded Samples Panelist Identifies | b Record Responses Statistical Analysis
|y (2 Alike, 1 Different) the Odd Sample P (Binomial Test)
Prepare Control
(Fragrance Base)

Click to download full resolution via product page

Caption: Workflow for the Triangle Test sensory evaluation.

Protocol for Stability Testing: Accelerated Aging

This protocol simulates the long-term stability of a fragrance containing 2-Sec-
butoxybenzaldehyde in a consumer product base.

Objective: To assess the impact of elevated temperature on the color, clarity, and odor profile of
a fragrance formulation over time.

Materials:
e Finished product base (e.g., lotion, shower gel).

e Fragrance containing 2-Sec-butoxybenzaldehyde.
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e Control sample (product base without fragrance).
o Test sample (product base with fragrance).

e Glass jars with airtight lids.

o Temperature-controlled oven (e.g., set to 40°C).
o Refrigerator (e.g., set to 4°C).

e Spectrophotometer or colorimeter (optional).
Procedure:

» Prepare the test sample by incorporating the fragrance into the product base at the desired
concentration.

» Divide the control and test samples into three sets.

o Store one set at room temperature (ambient control).

» Store the second set in the oven at 40°C (accelerated aging).

» Store the third set in the refrigerator at 4°C (cold stability).

o Evaluate all samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks).

e At each interval, assess the following parameters:
o Color: Visually compare against the control or measure using a spectrophotometer.
o Clarity: Visually inspect for any precipitation or cloudiness.

o Odor: Evaluate the odor profile on a smelling strip and compare it to the ambient control.
Note any changes in character, intensity, or the appearance of off-notes.

o Compile the results in a table for easy comparison.

Table 3: Example Data Table for Accelerated Stability Testing
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) Storage ] )
Time (weeks) . Color Change Clarity Odor Profile
Condition
0 All None Clear As expected
) ) Slightly weaker
4 40°C Slight yellowing Clear
top notes
4 4°C None Clear No change
Top notes
Moderate . :
8 40°C ) Clear diminished, slight
yellowing
off-note
8 4°C None Clear No change
Aldehydic
Significant character faded,
12 40°C ) Hazy )
yellowing prominent off-
note
12 4°C None Clear No change

Protocol for Gas Chromatography-Olfactometry (GC-O)

Analysis

GC-O is a technique that combines gas chromatography with human olfaction to identify odor-

active compounds in a mixture.

Objective: To characterize the specific odor contribution of 2-Sec-butoxybenzaldehyde as it

elutes from the GC column.
Materials:
o Gas chromatograph with a sniffing port.

e Mass spectrometer (for compound identification).

e Appropriate GC column (e.g., non-polar or mid-polar).
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o Sample of fragrance containing 2-Sec-butoxybenzaldehyde.
e Trained sensory assessors.

Procedure:

« Inject the fragrance sample into the GC.

e The effluent from the GC column is split between the mass spectrometer and the sniffing
port.

e Atrained assessor sniffs the effluent from the sniffing port and records the time, duration,
and a descriptor for each odor perceived.

o Simultaneously, the mass spectrometer records the mass spectra of the eluting compounds.

o Correlate the retention time of the perceived odors with the retention time of the compounds
identified by the mass spectrometer.

» This allows for the positive identification of the odor character of 2-Sec-
butoxybenzaldehyde in the context of the fragrance mixture.
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[Gas Chromatograph (GCD (Mass Spectrometer (MSD (Snifﬁng Porg
\
\

N\

£ — —

/ \ y/oeeé \

anect Fragrance Sampla [Column Effluent Splig Olfactory Detection
\

S Detection
/
/ Output \

Olfactogram
Ghromatogram Gl Spectra QOdor Descriptors & TimingsD

Click to download full resolution via product page

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Safety and Regulatory Information

As with all fragrance materials, it is essential to handle 2-Sec-butoxybenzaldehyde in
accordance with good laboratory practices and to adhere to regulatory guidelines.

e Handling: Wear appropriate personal protective equipment (PPE), including gloves and
safety glasses. Work in a well-ventilated area.

o |IFRA Standards: While there is no specific IFRA standard for 2-Sec-butoxybenzaldehyde at
the time of this writing, it is important to adhere to the standards for other aromatic aldehydes
and to conduct a thorough safety assessment for any new formulation. The IFRA standards
provide guidelines on the maximum concentration of certain fragrance ingredients in different
consumer product categories.[2]
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o Safety Assessment: A comprehensive safety assessment should be conducted for any
fragrance formulation containing 2-Sec-butoxybenzaldehyde. This includes evaluating the
potential for skin sensitization, phototoxicity, and other adverse effects. The Research
Institute for Fragrance Materials (RIFM) provides a framework for such assessments.[3]

Conclusion

2-Sec-butoxybenzaldehyde is a valuable aromatic aldehyde for the modern perfumer. Its
unique olfactory profile allows for the creation of innovative and appealing fragrances across a
wide range of applications. By understanding its properties and utilizing the experimental
protocols outlined in this document, researchers and formulators can effectively incorporate this
ingredient to enhance the sensory experience of their products. Further research to establish a
more detailed toxicological profile and to quantify its performance in various applications will
continue to support its safe and effective use in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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